Cas no 2305255-90-5 (5-Chloro-2-methoxypyridine-3-sulfonyl fluoride)

• Product Name: 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride
• CAS No: 2305255-90-5
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• CID: 5463159
• Update Time: 2025-06-30

5-Chloro-2-methoxypyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride
• Z3492356177

• Inchi： 1S/C6H5ClFNO3S/c1-12-6-5(13(8,10)11)2-4(7)3-9-6/h2-3H,1H3
• InChI Key： NSCUXFVYGXDOAK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)S(=O)(=O)F)OC

Computed Properties

• Exact Mass: 224.9662701 g/mol
• Monoisotopic Mass: 224.9662701 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599
• Molecular Weight: 225.63

Additional information on 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride

Comprehensive Overview of 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride (CAS No. 2305255-90-5)

5-Chloro-2-methoxypyridine-3-sulfonyl fluoride (CAS No. 2305255-90-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic sulfonyl fluorides, which are increasingly recognized for their utility in click chemistry and proteomics. Its unique structure, featuring a chloro substituent and a methoxy group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and bioconjugation, aligning with the growing demand for targeted therapies and precision medicine.

The molecular formula of 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride is C₆H₅ClFNO₃S, with a molar mass of 225.62 g/mol. Its sulfonyl fluoride moiety is highly reactive, enabling selective modifications under mild conditions—a property highly valued in medicinal chemistry. Recent studies highlight its role in developing covalent inhibitors, a hot topic in oncology research and enzyme targeting. This aligns with trending searches like "sulfonyl fluorides in drug design" and "pyridine derivatives for cancer therapy," reflecting its relevance in cutting-edge science.

From a synthetic perspective, 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride is often prepared via chlorosulfonation of 2-methoxypyridine, followed by fluorination. The compound’s stability in aqueous solutions (pH 6–8) makes it suitable for biocompatible reactions, addressing the industry’s shift toward green chemistry. Its lipophilicity (LogP ≈ 1.8) and hydrogen-bond acceptor count (4) are frequently discussed in QSAR studies, answering common queries like "how to optimize sulfonyl fluoride bioavailability."

In material science, this compound serves as a precursor for functionalized polymers with applications in sensors and coatings. The methoxy group enhances solubility in organic solvents, while the chloro substituent allows further derivatization via cross-coupling reactions. Such versatility explains its popularity in patents related to "high-performance materials"—a trending search term in nanotechnology forums.

Safety data for CAS No. 2305255-90-5 emphasizes standard lab precautions (gloves, ventilation) due to its fluorosulfate reactivity. However, it avoids classification as a hazardous substance under major regulatory frameworks, making it accessible for academic and industrial use. This distinction is critical for researchers comparing "safe sulfonylating agents"—a frequently searched phrase.

The commercial availability of 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride through specialty chemical suppliers has expanded its adoption. Pricing trends correlate with demand in biopharmaceuticals, where it’s used to develop ADC linkers (Antibody-Drug Conjugates)—a field projected to grow at 15% CAGR. This connects to trending queries like "next-gen ADC components" and "pyridine-based linkers."

In summary, 5-Chloro-2-methoxypyridine-3-sulfonyl fluoride (CAS No. 2305255-90-5) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its dual utility in small-molecule drugs and advanced materials ensures sustained interest, particularly as industries prioritize multifunctional intermediates. With ongoing research into its kinase inhibition potential and polymer modifications, this compound remains at the forefront of molecular design.